Cas no 1111149-25-7 (N-(3-chloro-2-methylphenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide)

• Product Name: N-(3-chloro-2-methylphenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide
• CAS No: 1111149-25-7
• MF: C₁₈H₁₆ClN₃O₂
• MW: 341.791543006897
• CID: 5432520
• Update Time: 2025-05-20

N-(3-chloro-2-methylphenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-methylphenyl)-2-(2-methylquinazolin-4-yl)oxyacetamide
• N-(3-chloro-2-methylphenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide

• Inchi： 1S/C18H16ClN3O2/c1-11-14(19)7-5-9-15(11)22-17(23)10-24-18-13-6-3-4-8-16(13)20-12(2)21-18/h3-9H,10H2,1-2H3,(H,22,23)
• InChI Key： MFXKQKKZXXCROW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1C)(=O)COC1=C2C(=NC(C)=N1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(3-chloro-2-methylphenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide

N-(3-chloro-2-methylphenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide (CAS No. 1111149-25-7): A Comprehensive Overview

N-(3-chloro-2-methylphenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide (CAS No. 1111149-25-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the quinazoline class of heterocyclic compounds, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The structure of N-(3-chloro-2-methylphenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide is characterized by a quinazoline core linked to a substituted phenyl group via an acetamide moiety. The presence of the chloro and methyl substituents on the phenyl ring, along with the methyl group on the quinazoline ring, imparts unique chemical and biological properties to this compound. These structural features have been shown to influence the compound's pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further research and development.

Recent studies have highlighted the potential of N-(3-chloro-2-methylphenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide in various therapeutic areas. One notable application is in the treatment of cancer. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its antitumor properties, N-(3-chloro-2-methylphenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide has also shown promise in the treatment of inflammatory diseases. Studies conducted by researchers at the University of California have indicated that this compound possesses significant anti-inflammatory effects, as evidenced by its ability to reduce cytokine production and inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.

The pharmacokinetic properties of N-(3-chloro-2-methylphenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide have been extensively studied to optimize its therapeutic potential. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The development of N-(3-chloro-2-methylphenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide as a therapeutic agent is currently underway in several phases of clinical trials. Phase I trials have demonstrated its safety and tolerability in healthy volunteers and patients with advanced solid tumors. Phase II trials are ongoing to evaluate its efficacy in specific cancer types and inflammatory conditions. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or interactions with other medications.

Beyond its therapeutic applications, N-(3-chloro-2-methylphenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide has also been explored for its use as a research tool in biochemical and cellular studies. Its ability to modulate specific signaling pathways makes it a valuable probe for investigating the underlying mechanisms of various diseases. For example, researchers at Harvard Medical School have used this compound to study the role of PI3K/AKT signaling in cancer cell migration and invasion.

In conclusion, N-(3-chloro-2-methylphenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide (CAS No. 1111149-25-7) is a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent for cancer and inflammatory diseases. Ongoing clinical trials will provide valuable insights into its safety and efficacy, paving the way for potential future use in clinical practice.